Cas no 105191-16-0 (ethyl 6-cyanobenzothiophene-2-carboxylate)

• Product name: ethyl 6-cyanobenzothiophene-2-carboxylate
• CAS No: 105191-16-0
• MF: C₁₂H₉NO₂S
• MW: 231.27036
• CID: 1151133
• PubChem ID: 13567972

ethyl 6-cyanobenzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-cyanobenzothiophene-2-carboxylate
• Ethyl-6-cyan-1-benzothiophen-2-carboxylat
• LogP
• Ethyl 6-cyano-1-benzothiophene-2-carboxylate
• 105191-16-0
• benzo[b]thiophene-2-carboxylic acid,6-cyano-,ethyl ester

• Inchi： InChI=1S/C12H9NO2S/c1-2-15-12(14)11-6-9-4-3-8(7-13)5-10(9)16-11/h3-6H,2H2,1H3
• InChI Key： HCEVVHSCSMVRFG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(S1)C=C(C=C2)C#N

Computed Properties

• Exact Mass: 231.03547
• Monoisotopic Mass: 231.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 50.09